2-(2-oxo-1,3-oxazolidin-3-yl)-N-[1-(2-phenylethyl)-3-piperidinyl]acetamide

• IUPAC Name: 2-(2-oxo-1,3-oxazolidin-3-yl)-N-[1-(2-phenylethyl)piperidin-3-yl]acetamide
• InChI: InChI=1S/C18H25N3O3/c22-17(14-21-11-12-24-18(21)23)19-16-7-4-9-20(13-16)10-8-15-5-2-1-3-6-15/h1-3,5-6,16H,4,7-14H2,(H,19,22)
• InChI Key: MNDPZNWYDWOSSC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CCC2=CC=CC=C2)NC(=O)CN3CCOC3=O
• Molecular Formula: C18H25N3O3
• Molecular Weight: 331.4 g/mol

Description

2-(2-oxo-1,3-oxazolidin-3-yl)-N-[1-(2-phenylethyl)-3-piperidinyl]acetamide is a synthetic compound that has been found to have potential applications in scientific research. This compound is also known by its chemical name, OXA-23, and belongs to the class of oxazolidinones. In

Mechanism of Action

The mechanism of action of OXA-23 involves the inhibition of bacterial protein synthesis. Specifically, OXA-23 binds to the 23S ribosomal RNA of the bacterial ribosome, which prevents the formation of peptide bonds between amino acids. This ultimately leads to the inhibition of bacterial protein synthesis and subsequent cell death.
Biochemical and Physiological Effects:
OXA-23 has been found to have minimal toxicity in vitro and in vivo. Additionally, OXA-23 has been found to have low potential for inducing drug resistance. This makes OXA-23 a promising candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One advantage of using OXA-23 in lab experiments is its ability to inhibit bacterial growth, particularly in multidrug-resistant bacteria. Additionally, OXA-23 has been found to have minimal toxicity and low potential for inducing drug resistance. However, one limitation of using OXA-23 in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the use of OXA-23 in scientific research. One direction is the development of new antibiotics based on the structure of OXA-23. Additionally, OXA-23 could be used in combination with other antibiotics to improve their efficacy against multidrug-resistant bacteria. Finally, further research is needed to determine the optimal dosing and administration of OXA-23 in various experimental settings.
In conclusion, OXA-23 is a promising compound for the development of new antibiotics due to its ability to inhibit bacterial growth, minimal toxicity, and low potential for inducing drug resistance. Further research is needed to fully explore the potential applications of OXA-23 in scientific research.

Synthesis Methods

The synthesis of OXA-23 involves the reaction of 2-aminopiperidine with phenethylbromide to form 1-(2-phenylethyl)-piperidine. This intermediate is then reacted with ethyl chloroacetate to form N-[1-(2-phenylethyl)-3-piperidinyl]acetamide. Finally, this compound is reacted with ethyl oxalyl chloride to form 2-(2-oxo-1,3-oxazolidin-3-yl)-N-[1-(2-phenylethyl)-3-piperidinyl]acetamide.

Scientific Research Applications

OXA-23 has been found to have potential applications in scientific research due to its ability to inhibit bacterial growth. Specifically, OXA-23 has been found to be effective against multidrug-resistant bacteria, such as Acinetobacter baumannii. This makes OXA-23 a promising candidate for the development of new antibiotics.